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Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B3432657

Introduction

1-Tetradecanol, also known as myristyl alcohol, is a straight-chain saturated fatty alcohol with
the molecular formula C14aH300.[1][2] It is a white, waxy solid at room temperature with a faint
alcoholic odor.[1][3] This long-chain fatty alcohol is found in various natural sources, including
nutmeg (Myristica fragrans), from which it derives its common name, as well as in palm kernel
oil and coconut oil.[2][4] Industrially, it can be produced through the hydrogenation of myristic
acid or its esters, or synthetically via the Ziegler process from petrochemical feedstocks.[4][5]
[6] 1-Tetradecanol and its derivatives are widely used in the cosmetics and personal care
industry as emollients, thickeners, and co-emulsifiers.[4][6] In the pharmaceutical and research
sectors, it serves as an intermediate in chemical syntheses and is being investigated for its
biological activities, including its anti-inflammatory and antibacterial properties.[3][5] This
technical guide provides a comprehensive overview of the core chemical and physical
properties of 1-tetradecanol, detailed experimental protocols for their determination, and an
exploration of its known biological signaling pathways.

Chemical and Physical Properties

The following tables summarize the key chemical and physical properties of 1-tetradecanol,
compiled from various sources for easy comparison.

Table 1: General Chemical Properties of 1-Tetradecanol
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Property

Value

Reference(s)

Chemical Formula

C14H300

[1]2]

IUPAC Name Tetradecan-1-ol [1]
Myristyl alcohol, Tetradecyl

Synonyms [1107]
alcohol

Molar Mass 214.39 g/mol [1112]

CAS Number 112-72-1 [1]
White waxy solid or crystalline

Appearance [4][8][°]
powder

Odor Faint alcohol/waxy odor [11[3]

Table 2: Physical Properties of 1-Tetradecanol
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Melting Point 35-39 °C [4118][10]
38°C [216][11]

37.7°C [1]

Boiling Point 289 °C (at 760 mmHgQ) [4118][10]
>260 °C [2][6]

295.8 °C [1]

Density 0.823 g/mL at 25 °C [4118][10]
0.824 g/cm3 [2][6]

Solubility Practically insoluble in water [2][41[6]
Soluble in diethyl ether,

ethanol, acetone, benzene, [2][41[6]

chloroform

Vapor Pressure <1 hPaat 20 °C [8][12]

1.1 x 10~4 mmHg at 25 °C

[1]14]

Flash Point >230 °F (>110 °C) [8]
145 °C [12]
Refractive Index 1.4454 [8]

1.4358 at 50 °C

[1]

Table 3: Spectroscopic Data References for 1-Tetradecanol
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Spectroscopic Technique

Data Available at

1H NMR ChemicalBook (112-72-1), SpectraBase
13C NMR ChemicalBook (112-72-1), SpectraBase
FT-IR NIST WebBook, ResearchGate

Mass Spectrometry

PubChem (CID 8209), SpectraBase

Experimental Protocols

This section provides detailed methodologies for the determination of key physical properties

and the analysis of 1-tetradecanol.

Determination of Melting Point by Capillary Method

This protocol describes the determination of the melting point of 1-tetradecanol using a

capillary tube apparatus.

Apparatus and Materials:

Melting point apparatus

Thermometer

Procedure:

Capillary tubes (sealed at one end)
1-Tetradecanol sample (powdered)

Mortar and pestle (optional)

o Sample Preparation: Ensure the 1-tetradecanol sample is dry and in a fine powdered form.

If necessary, gently grind the sample in a mortar and pestle.[8]

o Loading the Capillary Tube: Press the open end of a capillary tube into the powdered

sample. A small amount of the solid will be forced into the tube.[8]
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o Packing the Sample: Invert the capillary tube and tap the sealed end gently on a hard
surface to cause the solid to fall to the bottom. Alternatively, drop the tube, sealed end down,
through a long, narrow tube to pack the sample tightly. The final packed height of the sample
should be 2-3 mm.[8][9]

o Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point
apparatus.[8]

e Heating and Observation:

o If the approximate melting point is known, set the apparatus to heat rapidly to a
temperature about 15-20°C below the expected melting point.[9]

o Then, adjust the heating rate to a slow increase of 1-2°C per minute.[7][9]
o Observe the sample through the magnifying lens.
e Recording the Melting Range:

o Record the temperature at which the first droplet of liquid is observed (the onset of
melting).[9]

o Record the temperature at which the entire sample has completely melted into a clear
liquid.[9]

o The recorded range between these two temperatures is the melting point range.

o Repetition: For accuracy, repeat the determination at least once with a fresh sample in a new
capillary tube.[9]

Determination of Boiling Point by Capillary Method
(Thiele Tube)

This protocol is suitable for determining the boiling point of high-boiling liquids like 1-
tetradecanol using a small sample volume.

Apparatus and Materials:
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e Thiele tube

e Heating oil (e.g., mineral oil or silicone oil)

e Small test tube or fusion tube

o Capillary tube (sealed at one end)

e Thermometer

» Rubber band or wire to attach the tubes to the thermometer
e Bunsen burner or other heat source

e 1-Tetradecanol sample

Procedure:

e Sample Preparation: Place a small amount (about 0.5-1 mL) of 1-tetradecanol into the small
test tube.

o Capillary Inversion: Place the capillary tube, sealed end up, into the test tube containing the
sample.[6]

o Assembly: Attach the test tube to the thermometer using a rubber band or wire, ensuring the
bottom of the test tube is level with the thermometer bulb.[6]

e Thiele Tube Setup: Clamp the Thiele tube and fill it with heating oil to a level above the side
arm. Insert the thermometer and attached test tube assembly into the Thiele tube, ensuring
the sample is below the oil level.

e Heating: Gently heat the side arm of the Thiele tube with a small flame.[6] As the
temperature rises, air trapped in the capillary tube will bubble out.

o Observation: Continue heating until a rapid and continuous stream of bubbles emerges from
the open end of the capillary tube. This indicates that the vapor pressure of the sample has
exceeded the atmospheric pressure.
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o Cooling and Boiling Point Determination: Remove the heat source and allow the apparatus
to cool slowly. The rate of bubbling will decrease and then stop. The temperature at which
the liquid just begins to be drawn back into the capillary tube is the boiling point of the
sample.[6] Record this temperature.

» Repetition: Allow the apparatus to cool significantly before repeating the measurement with a
fresh sample for accuracy.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

This protocol outlines a general procedure for the analysis of fatty alcohols like 1-tetradecanol
using GC-MS, which often involves a derivatization step to improve volatility and
chromatographic performance.

Apparatus and Materials:

e Gas chromatograph coupled to a mass spectrometer (GC-MS)

e Appropriate GC column (e.g., DB-5 or equivalent)

o 1-Tetradecanol sample

e Solvent (e.g., chloroform, hexane)

» Derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA)
 Vials for sample preparation

e Heating block or oven

Procedure:

o Sample Preparation: Dissolve a known amount of the 1-tetradecanol sample in a suitable
solvent in a vial.

 Derivatization (Silylation):
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o To the sample solution, add an excess of the derivatizing agent (e.g., BSTFA).[5]

o Seal the vial and heat at approximately 60-70°C for 20-30 minutes to convert the alcohol
to its trimethylsilyl (TMS) ether derivative.[5]

o Allow the sample to cool to room temperature.

e GC-MS Analysis:

o Injection: Inject a small volume (e.g., 1-2 pL) of the derivatized sample into the GC
injector.

o GC Conditions (Typical):
» |njector Temperature: 280-300°C[5]

= Oven Temperature Program: Start at a lower temperature (e.g., 150°C), then ramp up at
a controlled rate (e.g., 4-10°C/min) to a final temperature (e.g., 300°C) and hold for a
period.[5]

» Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[5]
o MS Conditions (Typical):
» |on Source Temperature: 230°C[5]
» |onization Mode: Electron Impact (El) at 70 eV.[13]
» Mass Scan Range: m/z 40-600.
o Data Analysis:

o The retention time of the 1-tetradecanol-TMS ether peak is used for identification by
comparison with a standard.

o The mass spectrum of the peak is compared with a library spectrum (e.g., NIST) for
confirmation. The fragmentation pattern will be characteristic of the TMS derivative of 1-
tetradecanol.
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Biological Activity and Signaling Pathways

1-Tetradecanol has been shown to possess anti-inflammatory properties. One of the key
mechanisms underlying this activity is its ability to modulate the NF-kB (nuclear factor kappa-
light-chain-enhancer of activated B cells) signaling pathway.

Inhibition of the NF-kB Signaling Pathway

The NF-kB pathway is a central regulator of the inflammatory response. In an inactive state,
NF-kB is sequestered in the cytoplasm by an inhibitory protein called IkBa. Upon stimulation by
pro-inflammatory signals (e.g., cytokines, pathogens), a cascade of events leads to the
phosphorylation and subsequent degradation of IkBa. This releases NF-kB, allowing it to
translocate to the nucleus, where it binds to DNA and promotes the transcription of pro-
inflammatory genes, including cytokines like Interleukin-2 (IL-2).

Studies have demonstrated that 1-tetradecanol can inhibit this pathway. Specifically, it has
been shown to prevent the degradation of IkBa and block the nuclear translocation of the p65
subunit of NF-kB in activated T cells.[1][5] By inhibiting these crucial steps, 1-tetradecanol
effectively downregulates the expression of NF-kB target genes, leading to a reduction in the
production of pro-inflammatory cytokines such as IL-2.[1][5]
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Inhibitory Effect of 1-Tetradecanol on the NF-kB Signaling Pathway
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Caption: 1-Tetradecanol inhibits NF-kB signaling.
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Conclusion

1-Tetradecanol is a versatile long-chain fatty alcohol with well-defined chemical and physical
properties that make it suitable for a wide range of applications in the cosmetic,
pharmaceutical, and chemical industries. Its biological activity, particularly its anti-inflammatory
effects through the inhibition of the NF-kB signaling pathway, presents an interesting avenue
for further research and potential therapeutic development. The experimental protocols
provided in this guide offer standardized methods for the characterization and analysis of this
compound, which is essential for quality control and research purposes. As interest in naturally
derived and biocompatible compounds continues to grow, a thorough understanding of the
properties of molecules like 1-tetradecanol is crucial for innovation in drug development and
other scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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